Cas no 145841-69-6 ((R)-Methocarbamol)

• Product Name: (R)-Methocarbamol
• CAS No: 145841-69-6
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• MDL: MFCD28898493
• CID: 101447
• PubChem ID: 688484
• Update Time: 2025-04-18

(R)-Methocarbamol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(2-methoxyphenoxy)-, 1-carbamate, (2R)-
• (R)-Methocarbamol
• 1,2-Propanediol, 3-(2-methoxyphenoxy)-, 1-carbamate, (2R)- (9CI)
• 1,2-Propanediol, 3-(2-methoxyphenoxy)-, 1-carbamate, (R)-
• (S)-(-)-methocarbamol
• (-)-methocarbamol
• (2S)-2-hydroxy-3-(2-methoxyphenoxy)propyl carbamate
• CHEMBL1551418
• (S)-methocarbamol
• Q27147069
• BP162018
• EN300-24780385
• CHEBI:77502
• CAS-532-03-6
• (S)-1-carbamoyloxy-2-hydroxy-3-(2-methoxyphenoxy)propane
• 145841-69-6
• [(2S)-2-hydroxy-3-(2-methoxyphenoxy)propyl] carbamate
• NCGC00018257-05
• NCGC00018257-01
• NCGC00016492-01
• 108914-10-9

• MDL： MFCD28898493
• Inchi： 1S/C11H15NO5/c1-15-9-4-2-3-5-10(9)16-6-8(13)7-17-11(12)14/h2-5,8,13H,6-7H2,1H3,(H2,12,14)/t8-/m0/s1
• InChI Key： GNXFOGHNGIVQEH-QMMMGPOBSA-N
• SMILES： O(C1C=CC=CC=1OC)C[C@@H](COC(N)=O)O

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91Ų